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Compound of Interest

Compound Name: Umbelliferone 7-O-Rutinoside

Cat. No.: B12432201 Get Quote

An In-depth Technical Guide to Umbelliferone 7-
O-Rutinoside
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Umbelliferone 7-O-Rutinoside, a

naturally occurring coumarin glycoside. This document collates available data on its chemical

properties, isolation, and the biological activities of its parent compound, umbelliferone, offering

valuable insights for research and development.

Core Compound Data
Umbelliferone 7-O-Rutinoside is a derivative of umbelliferone, a widespread natural phenolic

compound. While specific research on the rutinoside is limited, its fundamental chemical data

has been established. There are, however, discrepancies in the reported molecular weight and

formula in scientific literature and commercial listings.
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Parameter Value Source

CAS Number 135064-04-9 Multiple Supplier Catalogs

Molecular Formula C₂₁H₂₆O₁₃ Axios Research

C₂₁H₂₆O₁₂ MedchemExpress

Molecular Weight 486.43 g/mol Axios Research

470.42 g/mol
MedchemExpress,

ChemFaces

Compound Type Coumarin Glycoside N/A

Natural Source Stems of Clausena emarginata [1]

Experimental Protocols
Isolation of Umbelliferone 7-O-Rutinoside

Umbelliferone 7-O-Rutinoside has been successfully isolated from the stems of the plant

Clausena emarginata. While the detailed experimental protocol from the primary literature,

Ouyang et al. (2016), is not publicly available, a generalized workflow for the isolation of such

natural products can be described. This typically involves extraction, fractionation, and

purification steps.

Generalized Protocol:

Preparation of Plant Material: The stems of Clausena emarginata are collected, dried, and

ground into a fine powder to maximize the surface area for solvent extraction.

Solvent Extraction: The powdered plant material is subjected to extraction with a suitable

solvent, commonly methanol or ethanol, often using techniques like maceration or Soxhlet

extraction to draw out the desired compounds.

Fractionation: The crude extract is then partitioned between immiscible solvents of varying

polarities (e.g., hexane, ethyl acetate, and water). This step separates compounds based on

their solubility, with polar glycosides like Umbelliferone 7-O-Rutinoside typically

concentrating in the more polar fractions (e.g., ethyl acetate or aqueous fraction).
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Chromatographic Purification: The target fraction is further purified using a series of column

chromatography techniques. This may include:

Silica Gel Chromatography: To separate compounds based on polarity.

Sephadex LH-20 Chromatography: For size exclusion and further purification.

Preparative High-Performance Liquid Chromatography (HPLC): Often a final step to

isolate the compound to a high degree of purity.

Structure Elucidation: The purified compound's structure is confirmed using spectroscopic

methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12432201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Extraction & Fractionation

Purification

Analysis

Dried & Powdered
Clausena emarginata Stems

Solvent Extraction
(e.g., Methanol)

Crude Methanolic Extract

Solvent Partitioning
(e.g., EtOAc/H2O)

Polar Fraction

Silica Gel Column
Chromatography

Sephadex LH-20
Column

Preparative HPLC

Pure Umbelliferone
7-O-Rutinoside

Click to download full resolution via product page

Generalized workflow for the isolation of Umbelliferone 7-O-Rutinoside.
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Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies on the biological activities and associated signaling

pathways of Umbelliferone 7-O-Rutinoside. However, extensive research has been

conducted on its aglycone, umbelliferone, which exhibits significant antioxidant and anti-

inflammatory properties. The findings for umbelliferone provide a valuable starting point for

investigating its glycoside derivative.

Disclaimer: The following information pertains to umbelliferone, the parent compound, and may

not be directly applicable to Umbelliferone 7-O-Rutinoside.

Anti-inflammatory and Antioxidant Effects of Umbelliferone:

Inhibition of Inflammatory Mediators: Umbelliferone has been shown to suppress the

production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and

interleukin-6 (IL-6).

Modulation of TLR4 Signaling: Studies in alcohol-induced liver damage models suggest that

umbelliferone can inhibit the Toll-like receptor 4 (TLR4) signaling pathway. Activation of TLR4

by lipopolysaccharide (LPS) triggers a downstream cascade involving nuclear factor kappa B

(NF-κB), leading to the expression of inflammatory genes. Umbelliferone's ability to suppress

this pathway is a key mechanism of its anti-inflammatory action.

Activation of the Nrf2 Antioxidant Pathway: Umbelliferone is known to activate the Nuclear

factor erythroid 2-related factor 2 (Nrf2) pathway. Nrf2 is a transcription factor that regulates

the expression of a wide array of antioxidant and cytoprotective genes, playing a crucial role

in cellular defense against oxidative stress.

LPS

TLR4
 Binds

NF-κB Activates Pro-inflammatory
Cytokines (TNF-α, IL-6)

 Promotes
Transcription

Umbelliferone
 Inhibits

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12432201?utm_src=pdf-body
https://www.benchchem.com/product/b12432201?utm_src=pdf-body
https://www.benchchem.com/product/b12432201?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12432201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibitory effect of Umbelliferone on the TLR4 signaling pathway.

Neuroprotective Effects: Some coumarins isolated from Clausena emarginata have

demonstrated selective neuroprotective effects in vitro. While Umbelliferone 7-O-Rutinoside
was not specifically highlighted for this activity in the available abstracts, this remains a

potential area for future investigation.

This guide serves as a foundational resource for professionals engaged in the study and

development of natural products. The provided data, though limited for the rutinoside itself,

highlights the therapeutic potential of the umbelliferone scaffold and points towards promising

avenues for future research into its glycosylated forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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